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Compound of Interest

Compound Name: Deuterium sulfide

Cat. No.: B085110

This guide provides technical information for researchers, scientists, and drug development
professionals on the compatibility of various materials with deuterium sulfide (D2S). Since
deuterium sulfide shares very similar chemical properties with hydrogen sulfide (Hz2S), much
of the available data and standards for H2S are referenced here as a close proxy.

Frequently Asked Questions (FAQSs)
Q1: What are the primary safety concerns when handling deuterium sulfide?

Al: Deuterium sulfide, like hydrogen sulfide, is a highly toxic, flammable, and corrosive gas.
Key safety concerns include:

o Toxicity: It is extremely toxic if inhaled.[1]

o Flammability: D2S is an extremely flammable gas and can form explosive mixtures with air.

[2]

o Corrosivity: It can cause corrosion of certain materials, leading to equipment failure and
potential leaks.

Always handle deuterium sulfide in a well-ventilated area, preferably within a fume hood, and
use appropriate personal protective equipment (PPE), including a suitable respirator, chemical-
resistant gloves, and safety glasses.[3]
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Q2: | am selecting materials for a new experimental setup involving D2S. What are the general
recommendations for metals?

A2: For environments containing wet H2S (and by extension, D2S), austenitic stainless steels
(e.g., 304, 316) are often a suitable choice, provided they are in the solution-annealed
condition and free of cold work intended to enhance mechanical properties.[4] For more severe
conditions, nickel-based alloys such as Alloy 625 may be required.[4] It is crucial to avoid
hardened steels, as they can be susceptible to sulfide stress cracking (SSC).[5]

Q3: Which polymers and elastomers are suitable for use as seals and tubing with D2S?

A3: Fluoroelastomers like Viton® (FKM) and perfluoroelastomers (FFKM) generally exhibit
good resistance to H2S and are recommended for sealing applications. PTFE and other
fluoropolymers are also highly resistant. However, some elastomers, such as nitrile rubber
(NBR), can degrade in the presence of H2S, leading to hardening and a reduction in tensile
strength and elongation.[6] The suitability of a polymer depends on the temperature, pressure,
and presence of other chemicals.

Q4: I've noticed a black scale forming on the inside of my stainless steel reactor. What is it, and
should | be concerned?

A4: The black scale is likely iron sulfide, formed from the reaction of the deuterium sulfide
with the iron in the steel. The formation of various iron sulfide scales is a characteristic feature
of Hz2S corrosion.[7] While a stable, non-porous iron sulfide layer can sometimes be protective,
a porous or flaky scale can accelerate corrosion. It is important to monitor the integrity of your
equipment, as this could be a sign of ongoing corrosion.

Q5: How does the presence of water affect material compatibility with D2S?

A5: The presence of water significantly increases the corrosivity of deuterium sulfide. Wet
D2S can form a weakly acidic solution, which is much more corrosive to metals than dry gas.
For many materials, the risk of sulfide stress cracking and other forms of hydrogen-related
damage is much higher in wet H2S environments.[3][8]
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Issue

Possible Cause(s)

Recommended Action(s)

Leaks from fittings or seals

Elastomer degradation

(hardening, cracking).

Replace seals with a more
resistant material (e.g., FFKM).
Ensure proper installation and

torque.

Stress corrosion cracking of

metal components.

Inspect metal components for
cracks. Replace with a more

suitable alloy if necessary.

Discoloration or pitting of metal

surfaces

General or localized corrosion.

Evaluate the material's
suitability for the operating
conditions. Consider upgrading
to a more corrosion-resistant

alloy.

Presence of contaminants

(e.g., oxygen, chlorides).

Ensure high-purity D2S and an

inert atmosphere if required.

Unexpected pressure drop in

the system

Permeation of D2S through

polymer tubing.

Select tubing with lower
permeability to D2S. Consider
using metal tubing for high-

pressure sections.

Brittle failure of metal

components

Sulfide stress cracking (SSC)

or hydrogen embrittlement.

Immediately depressurize the
system. Replace the failed
component with a material
resistant to SSC, as specified
in NACE MR0175/ISO 15156.

[4]

Quantitative Data on Material Compatibility

Note: The following data is for hydrogen sulfide (H2S) and is expected to be a close

approximation for deuterium sulfide (D2S).

Table 1: Corrosion Rates of Metals in H2S Environments
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Corrosion
. H2S Temperature Other
Material ] o Rate
Concentration (°C) Conditions
(mmlyear)
) 1% in water- ) ~0.8 (Maximum
Mild Steel ] Ambient -
saturated air rate observed)

10% in water-
Mild Steel ) 21 - ~0.6
saturated air

10% in water-
Mild Steel ) 49 - ~0.72
saturated air

Stainless Steel Water-saturated ) 30 days

Ambient ~0.006
(AISI 304) H2S exposure
Stainless Steel Water-saturated ] 30 days

Ambient ~0.005
(AISI 316) H2S exposure

Data synthesized from multiple sources indicating general trends.[9][10]

Table 2: Permeability of H2S in Various Polymers

Permeability Coefficient

Polymer Temperature (°C)
(cm? s~ bar™?)
Polyethylene 30-45 43x10°8
Silicone Polymers up to 55 8x1077to 8x 107>
) 8 x 10710 (for CO2, H2S
Nylon Ambient o
expected to be similar)
) 8 x 1073 (for CO2, H2S
PTFE Ambient

expected to be similar)

Data extracted from studies on gas permeation through polymers.[11]

Experimental Protocols
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1. Immersion Corrosion Testing (based on ASTM G31)

This protocol outlines a method to determine the mass loss corrosion rate of a material when
immersed in a Dz2S-saturated solution.

» Objective: To quantify the general corrosion rate of a material in a specific D2S environment.
o Methodology:

o Specimen Preparation: Precisely measure and weigh the test coupons. Clean the surfaces
to remove any contaminants.

o Test Environment: Prepare the test solution (e.g., deionized water, brine) in a sealed
vessel. Purge the solution with an inert gas (e.g., nitrogen) to remove oxygen, then
saturate it with D2S gas at a controlled partial pressure.

o Immersion: Suspend the test coupons in the solution, ensuring they are electrically
isolated from each other and the vessel.

o Exposure: Maintain the vessel at the desired temperature and pressure for a
predetermined duration (e.g., 30 days).

o Post-Test Analysis: Remove the coupons, carefully clean off any corrosion products
according to ASTM G1 procedures, and re-weigh them.

o Calculation: Calculate the corrosion rate in mm/year or mils per year (mpy) based on the
mass loss, surface area, material density, and exposure time.[2][5][12][13][14]

2. Sulfide Stress Cracking (SSC) Resistance Test (based on NACE TM0177)

This protocol is used to evaluate the resistance of a material to cracking in a sour gas
environment under tensile stress.

o Objective: To determine the susceptibility of a material to SSC in a D2S environment.

e Methodology:
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o Specimen Preparation: Machine test specimens (e.g., tensile bars, C-rings) from the
material of interest.

o Test Solution: Prepare NACE TM0177 Solution A (5% NaCl, 0.5% glacial acetic acid in
deionized water), and saturate it with H2S (or D2S) at 1 bar pressure.

o Applying Stress: Apply a specific tensile stress to the specimen, often as a percentage of
its specified minimum yield strength (SMYS). This can be done using a proof ring or by
constant load.

o Exposure: Immerse the stressed specimen in the test solution for a standard duration of
720 hours.

o Evaluation: After exposure, visually examine the specimen under magnification for any
signs of cracking. Failure is defined as the appearance of cracks.[1][15][16][17][18]

Visualization

Below is a decision-making workflow for selecting materials for use with deuterium sulfide.
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Start: D2S Application

Carbon / Low Alloy Steel
(Dry service only)

Low Pressure High Pressure

High Stress

Low [tress

Consult NACE MR0175/
1ISO 15156

Austenitic Stainless Steel
(e.g., 316L, Annealed)

Duplex Stainless Steel

Nickel-Based Alloy

(e.g., Inconel, Hastelloy)

Click to download full resolution via product page

Caption: Material selection workflow for D2S environments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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